Cas no 103698-08-4 (Methyl 3-nitropyridine-2-carboxylate)

• Product name: Methyl 3-nitropyridine-2-carboxylate
• CAS No: 103698-08-4
• MF: C₇H₆N₂O₄
• MW: 182.1335
• MDL: MFCD09953158
• CID: 1056571
• PubChem ID: 556105

Methyl 3-nitropyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-nitropicolinate
• 3-nitro-2-Pyridinecarboxylic acid methyl ester
• methyl 3-nitropyridine-2-carboxylate
• 2-Pyridinecarboxylic acid, 3-nitro-, methyl ester
• AC1LBDQZ
• AG-K-79600
• CTK6J1283
• Methyl 3-nitro-2-pyridinecarboxylate
• QC-6593
• GTYLRDGENQOVTL-UHFFFAOYSA-N
• FCH878646
• 7039AJ
• Methyl 3-nitro-2-pyridinecarboxylate #
• SY013590
• AX8280673
• MFCD09953158
• DTXSID50339418
• methyl3-nitropyridine-2-carboxylate
• AKOS006310685
• A896380
• 103698-08-4
• DB-059034
• 3-Nitro-pyridine-2-carboxylic acid methyl ester
• AS-44477
• AC-23563
• InChI=1/C7H6N2O4/c1-13-7(10)6-5(9(11)12)3-2-4-8-6/h2-4H,1H
• CS-0316717
• SB52542
• 3-nitro-2-Pyridine carboxylic acid Methyl ester
• Methyl 3-nitropyridine-2-carboxylate

• MDL： MFCD09953158
• Inchi： 1S/C7H6N2O4/c1-13-7(10)6-5(9(11)12)3-2-4-8-6/h2-4H,1H3
• InChI Key： GTYLRDGENQOVTL-UHFFFAOYSA-N
• SMILES： O(C([H])([H])[H])C(C1=C(C([H])=C([H])C([H])=N1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 182.03278
• Monoisotopic Mass: 182.03275668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85
• XLogP3: 0.9

Experimental Properties

• PSA: 82.33